Cas no 1543523-98-3 (tert-butyl 2-aminohex-5-enoate)

Tert-butyl 2-aminohex-5-enoate is a versatile chiral building block in organic synthesis, particularly valued for its bifunctional reactivity. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild acidic conditions, while the terminal alkene moiety offers opportunities for further functionalization via cross-coupling or oxidation reactions. The primary amine group enables amide bond formation or reductive amination, making it useful in peptide and pharmaceutical intermediate synthesis. Its structural features provide a balance between reactivity and handling stability, suitable for multistep synthetic routes. The compound’s well-defined stereochemistry (if applicable) further supports its utility in asymmetric synthesis. Storage under inert conditions is recommended to preserve integrity.

tert-butyl 2-aminohex-5-enoate structure

1543523-98-3 structure

Product Name:tert-butyl 2-aminohex-5-enoate

CAS No:1543523-98-3

MF:C₁₀H₁₉NO₂

MW:185.26336312294

MDL:MFCD24513936

CID:5302311

PubChem ID:85703231

Update Time:2025-05-26

tert-butyl 2-aminohex-5-enoate Chemical and Physical Properties

Names and Identifiers

- 5-Hexenoic acid, 2-amino-, 1,1-dimethylethyl ester
- tert-butyl 2-aminohex-5-enoate
- MDL： MFCD24513936
- Inchi： 1S/C10H19NO2/c1-5-6-7-8(11)9(12)13-10(2,3)4/h5,8H,1,6-7,11H2,2-4H3
- InChI Key： KHHHFYCGHZETQY-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)C(N)CCC=C

tert-butyl 2-aminohex-5-enoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-886946-0.05g	tert-butyl 2-aminohex-5-enoate	1543523-98-3	95.0%	0.05g	$636.0	2025-02-21
Enamine	EN300-886946-0.1g	tert-butyl 2-aminohex-5-enoate	1543523-98-3	95.0%	0.1g	$666.0	2025-02-21
Enamine	EN300-886946-0.25g	tert-butyl 2-aminohex-5-enoate	1543523-98-3	95.0%	0.25g	$696.0	2025-02-21
Enamine	EN300-886946-0.5g	tert-butyl 2-aminohex-5-enoate	1543523-98-3	95.0%	0.5g	$726.0	2025-02-21
Enamine	EN300-886946-1.0g	tert-butyl 2-aminohex-5-enoate	1543523-98-3	95.0%	1.0g	$757.0	2025-02-21
Enamine	EN300-886946-2.5g	tert-butyl 2-aminohex-5-enoate	1543523-98-3	95.0%	2.5g	$1483.0	2025-02-21
Enamine	EN300-886946-5.0g	tert-butyl 2-aminohex-5-enoate	1543523-98-3	95.0%	5.0g	$2193.0	2025-02-21
Enamine	EN300-886946-10.0g	tert-butyl 2-aminohex-5-enoate	1543523-98-3	95.0%	10.0g	$3254.0	2025-02-21
Enamine	EN300-886946-1g	tert-butyl 2-aminohex-5-enoate	1543523-98-3		1g	$757.0	2023-09-01
Enamine	EN300-886946-5g	tert-butyl 2-aminohex-5-enoate	1543523-98-3		5g	$2193.0	2023-09-01

tert-butyl 2-aminohex-5-enoate Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
3. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
4. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Additional information on tert-butyl 2-aminohex-5-enoate

Comprehensive Overview of tert-butyl 2-aminohex-5-enoate (CAS No. 1543523-98-3): Properties, Applications, and Industry Insights

tert-butyl 2-aminohex-5-enoate (CAS No. 1543523-98-3) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. This ester derivative, characterized by a tert-butyl group and an aminohexenoate backbone, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₉NO₂, and reactive alkene functionality make it valuable for peptide synthesis, drug discovery, and bioconjugation applications. Researchers frequently search for "tert-butyl 2-aminohex-5-enoate solubility" or "CAS 1543523-98-3 synthesis protocol," reflecting its niche yet growing relevance.

The compound’s tert-butyl ester moiety enhances stability during reactions, a feature highly sought after in protecting group strategies. Recent trends highlight its utility in click chemistry and protein engineering, aligning with the demand for sustainable and efficient synthetic methods. Questions like "How to purify tert-butyl 2-aminohex-5-enoate" or "1543523-98-3 MSDS" indicate user interest in practical handling and safety data, though it’s classified as non-hazardous under standard conditions.

Innovative applications of tert-butyl 2-aminohex-5-enoate extend to biomaterials and catalysis, where its terminal double bond enables crosslinking or polymerization. The rise of green chemistry has spurred exploration into its role in solvent-free reactions, addressing environmental concerns. Searches for "tert-butyl 2-aminohex-5-enoate price" or "supplier CAS 1543523-98-3" underscore its commercial viability, particularly in academia and R&D sectors.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity for sensitive applications. Its chiral center at the 2-position also makes it relevant to asymmetric synthesis, a hot topic in medicinal chemistry. Discussions around "tert-butyl 2-aminohex-5-enoate storage conditions" emphasize the need for inert atmospheres to prevent degradation, a detail critical for long-term usability.

In summary, tert-butyl 2-aminohex-5-enoate (CAS No. 1543523-98-3) exemplifies how tailored molecular structures drive innovation. Its intersection with high-throughput screening and biocompatible materials positions it as a compound to watch, resonating with both industrial and academic audiences seeking cutting-edge solutions.